Cas no 850569-75-4 (1,2-Benzenedimethanol,-alpha--ethynyl-(9CI))

• Product Name: 1,2-Benzenedimethanol,-alpha--ethynyl-(9CI)
• CAS No: 850569-75-4
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 989963
• Update Time: 2023-03-27

1,2-Benzenedimethanol,-alpha--ethynyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedimethanol,-alpha--ethynyl-(9CI)

• Inchi： 1S/C10H10O2/c1-2-10(12)9-6-4-3-5-8(9)7-11/h1,3-6,10-12H,7H2
• InChI Key： OVTHBVMJZBECPJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1CO)(O)C#C

Computed Properties

• Exact Mass: 162.068
• Monoisotopic Mass: 162.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2